FKBP Inhibitor
  • SAFit1
    SAFit1
    • Cat. No.:
    • B610658
    • CAS No.:
    • Molecular Formula:
    • C42H53NO11
    • Molecular Weight:
    • 747.9 g/mol
    Description
    SAFit1 is a selective inhibitor of the ​FK506-binding protein 51 (FKBP51).
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  • SAFit2
    SAFit2
    • Cat. No.:
    • B610659
    • CAS No.:
    • 1643125-33-0
    • Molecular Formula:
    • C46H62N2O10
    • Molecular Weight:
    • 803.0 g/mol
    Description
    “].It has shown promising results in scientific research, particularly in the context of neuropathic pain[“]. SAFit2 has been found to reduce neuroinflammation and ameliorate nerve injury-induced neuropathic pain by reducing the infiltration of immune cells into neuronal tissue and counteracting the activation of the NF-κB pathway[“]. This leads to reduced cytokine and chemokine levels in the dorsal root ganglia (DRGs) and spinal cord. Additionally, SAFit2 desensitizes the pain-relevant TRPV1 channel, reducing the release of pro-inflammatory neuropeptides from sensory neurons.

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    SAFit2 is a highly specific inhibitor of FK506-binding protein 51 (FKBP51)[

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  • Setafrastat
    Setafrastat
    • Cat. No.:
    • B610795
    • CAS No.:
    • 1399715-48-0
    • Molecular Formula:
    • C25H33F2N3O4
    • Molecular Weight:
    • 477.5 g/mol
    Description
    Setafrastat is a rotamase inhibitor and vascular endothelial growth factor (VEGF) promotor.
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  • AP1867-2-(carboxymethoxy)
    AP1867-2-(carboxymethoxy)
    • Cat. No.:
    • B1436425
    • CAS No.:
    • 2230613-03-1
    • Molecular Formula:
    • C38H47NO11
    • Molecular Weight:
    • 693.8 g/mol
    Description
    AP1867-2-(carboxymethoxy) is a useful research compound. Its molecular formula is C38H47NO11 and its molecular weight is 693.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AP1867-2-(carbo...
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  • dFKBP-1
    dFKBP-1
    • Cat. No.:
    • B1653282
    • CAS No.:
    • 1799711-22-0
    • Molecular Formula:
    • C53H64N6O14
    • Molecular Weight:
    • 1009.1 g/mol
    Description
    DFKBP-1 is a useful research compound. Its molecular formula is C53H64N6O14 and its molecular weight is 1009.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality dFKBP-1 suitable for many resea...
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  • L 683519
    L 683519
    • Cat. No.:
    • B1673896
    • CAS No.:
    • 132172-14-6
    • Molecular Formula:
    • C43H67NO12
    • Molecular Weight:
    • 790.0 g/mol
    Description
    formed by microbial transformation of FK-506;  structure given in first source
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  • SKF1
    SKF1
    • Cat. No.:
    • B1681800
    • CAS No.:
    • 678997-25-6
    • Molecular Formula:
    • C23H37ClN2O2
    • Molecular Weight:
    • 409.0 g/mol
    Description
    SKF1 is a suppressor of the ability of FK506 to inhibit cell growth in the presence of high levels of NaCl, inducing cell death in low salt conditions, interacting directly with yeast mitochodria....
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  • KB02-Slf
    KB02-Slf
    • Cat. No.:
    • B2986984
    • CAS No.:
    • Molecular Formula:
    • C50H65ClN4O12
    • Molecular Weight:
    • 949.5 g/mol
    Description
    KB02-Slf is a useful research compound. Its molecular formula is C50H65ClN4O12 and its molecular weight is 949.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KB02-Slf suitable for many re...
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  • dTAG-47
    dTAG-47
    • Cat. No.:
    • B10857032
    • CAS No.:
    • Molecular Formula:
    • C59H73N5O14
    • Molecular Weight:
    • 1076.2 g/mol
    Description
    DTAG-47 is a useful research compound. Its molecular formula is C59H73N5O14 and its molecular weight is 1076.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality dTAG-47 suitable for many resea...
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  • FKBP12 PROTAC dTAG-7
    FKBP12 PROTAC dTAG-7
    • Cat. No.:
    • B15603875
    • CAS No.:
    • 2064175-32-0
    • Molecular Formula:
    • C63H79N5O19
    • Molecular Weight:
    • 1210.3 g/mol
    Description
    FKBP12 PROTAC dTAG-7 is a useful research compound. Its molecular formula is C63H79N5O19 and its molecular weight is 1210.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality FKBP12 PROTAC dTAG...
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